Cas no 918339-83-0 (Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)-)

Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)- structure
918339-83-0 structure
Product Name:Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)-
CAS No:918339-83-0
MF:C32H20F2O2
MW:474.496815681458
CID:777351
PubChem ID:71427473
Update Time:2025-04-19

Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)-
    • [4-(4-fluorobenzoyl)-2,3-diphenylphenyl]-(4-fluorophenyl)methanone
    • 918339-83-0
    • DTXSID50846213
    • ([1~1~,2~1~:2~2~,3~1~-Terphenyl]-2~3~,2~6~-diyl)bis[(4-fluorophenyl)methanone]
    • Inchi: 1S/C32H20F2O2/c33-25-15-11-23(12-16-25)31(35)27-19-20-28(32(36)24-13-17-26(34)18-14-24)30(22-9-5-2-6-10-22)29(27)21-7-3-1-4-8-21/h1-20H
    • InChI Key: FVONLIMWOBFMPH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=CC=C(C(C2C=CC(=CC=2)F)=O)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 474.14313620g/mol
  • Monoisotopic Mass: 474.14313620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 34.1Ų

Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)- Related Literature

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